1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(2,5-difluorophenyl)piperidine-4-carboxamide

• IUPAC Name: N-(2,5-difluorophenyl)-1-(6-indol-1-ylpyrimidin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C24H21F2N5O/c25-18-5-6-19(26)20(13-18)29-24(32)17-7-10-30(11-8-17)22-14-23(28-15-27-22)31-12-9-16-3-1-2-4-21(16)31/h1-6,9,12-15,17H,7-8,10-11H2,(H,29,32)
• InChI Key: IJZILXAZOHPWJB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=C(C=CC(=C2)F)F)C3=NC=NC(=C3)N4C=CC5=CC=CC=C54
• Molecular Formula: C24H21F2N5O
• Molecular Weight: 433.5 g/mol

Description

1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(2,5-difluorophenyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H21F2N5O and its molecular weight is 433.463. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound is involved in the synthesis of novel 5,7-diarylpyrido[4,3-d]pyrimidines. These pyrimidines are synthesized using arylaldehydes, ammonium acetate, and acetoacetanilide, demonstrating the compound's role in creating new chemical structures (Vijayakumar et al., 2014).

Anti-Angiogenic and DNA Cleavage Studies

• It is used in the synthesis of derivatives for anti-angiogenic and DNA cleavage studies. These derivatives block the formation of blood vessels in vivo and exhibit DNA binding/cleavage activities, suggesting potential anticancer properties (Kambappa et al., 2017).

Anti-Inflammatory and Analgesic Agents

• Derivatives of this compound have been synthesized as anti-inflammatory and analgesic agents. They show high inhibitory activity on COX-2 selectivity and significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Inhibition of SARS-CoV Protease

• The compound plays a role in the synthesis of derivatives that inhibit SARS-CoV 3C-like protease. These derivatives are active against influenza A neuraminidase virus, indicating their potential in antiviral therapies (El-All et al., 2016).

Anticancer and Anti-5-Lipoxygenase Agents

• It contributes to the creation of pyrazolopyrimidines derivatives that act as anticancer and anti-5-lipoxygenase agents. These derivatives are screened for their cytotoxic and 5-lipoxygenase inhibition activities, highlighting their therapeutic potential in cancer treatment (Rahmouni et al., 2016).

Antimicrobial Activities

• Derivatives are synthesized for evaluating antimicrobial activities. They possess antistaphylococcal activity, indicating their usefulness in developing new antimicrobial agents (Abdel-rahman et al., 2002).

Potential Antipsychotic Agents

• Heterocyclic analogues of this compound are evaluated as potential antipsychotic agents. They show promising activities in in vitro and in vivo assays for antipsychotic properties (Norman et al., 1996).